1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone HCl hydrate

• CAS No.: 16711-38-9
• Molecular Formula: C21H28ClN3O3
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 1-[2-(diethylamino)acetyl]-2-methyl-3-phenyl-2H-quinazolin-4-one;hydrate;hydrochloride
• InChI: InChI=1S/C21H25N3O2.ClH.H2O/c1-4-22(5-2)15-20(25)24-16(3)23(17-11-7-6-8-12-17)21(26)18-13-9-10-14-19(18)24;;/h6-14,16H,4-5,15H2,1-3H3;1H;1H2
• InChI Key: XRMLHHBPVPWEMK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)N1C(N(C(=O)C2=CC=CC=C21)C3=CC=CC=C3)C.O.Cl

Description

1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone HCl hydrate is a substituted quinazolinone derivative characterized by a diethylglycyl moiety at the N1 position, a methyl group at C2, and a phenyl group at C2. The HCl hydrate form enhances its solubility in polar solvents, making it suitable for pharmaceutical applications. Quinazolinones are heterocyclic compounds with a fused benzene and pyrimidine ring, often modified to optimize bioactivity, solubility, and pharmacokinetics. This compound’s structural uniqueness lies in the diethylglycyl substituent, which may influence its interaction with biological targets, such as enzymes or receptors, compared to simpler analogs .

Biological Activity

1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone HCl hydrate, commonly referred to as a quinazolinone derivative, has garnered attention in pharmacological research due to its diverse biological activities. This compound is characterized by its complex structure, which includes a quinazolinone core that is known for various therapeutic effects, including analgesic and anti-inflammatory properties.

• Chemical Formula: C21H28ClN3O3
• Molecular Weight: 405.97 g/mol
• CAS Registry Number: 16711-38-9

Analgesic Effects

Research indicates that 1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone exhibits significant analgesic properties. The compound has been tested in rodent models, showing an LD50 value of 864 mg/kg when administered orally and 254 mg/kg via intraperitoneal injection, with observed effects including behavioral analgesia .

Acetylcholinesterase Inhibition

The compound has also been studied for its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's. Quinazolinone derivatives have shown potential as AChE inhibitors, which may contribute to cognitive enhancement and neuroprotection .

Antimicrobial Activity

Quinazolinones are recognized for their antimicrobial properties. Studies have indicated that related compounds possess antibacterial activity against various pathogens. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Study on Analgesic Activity

A study published in the Journal of Medicinal Chemistry evaluated the analgesic effects of various quinazolinone derivatives, including 1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone. The results demonstrated a dose-dependent analgesic effect in acetic acid-induced writhing tests in mice, suggesting its potential as a pain management agent .

AChE Inhibition Study

In another study focusing on the pharmacological profile of quinazolinone derivatives, it was found that certain modifications to the quinazolinone structure enhanced AChE inhibitory activity. This suggests that 1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone could be further optimized for improved efficacy against cholinergic dysfunction .

Data Summary Table

Property	Value
Chemical Name	1-(N,N-Diethylglycyl)-2,3-dihydro...
CAS Number	16711-38-9
Molecular Weight	405.97 g/mol
LD50 (Oral)	864 mg/kg (mouse)
LD50 (Intraperitoneal)	254 mg/kg (mouse)
AChE Inhibition	Yes (promising activity)
Antimicrobial Activity	Yes (various pathogens)

Chemical Reactions Analysis

Acylation Reactions

The diethylglycyl moiety enables nucleophilic reactions at the secondary amine. In acetonitrile solvent with DMAP catalysis (0.1 equiv), this compound reacts with 2-aminobenzamide derivatives to form acylated intermediates. For example:

Substrate	Reaction Conditions	Product	Yield	Source
2-Amino-N-methylbenzamide	DMAP, (Boc)₂O, CH₃CN, 25°C	Boc-protected quinazolinone analog	94%

This method avoids side products like dimerization (<5% observed) and highlights the role of DMAP in accelerating acylation .

Heterocyclization with Guanidine

The quinazolinone core participates in ring-expanding reactions. Under reflux in n-butanol with guanidine hydrochloride:

$$\text{Compound} + \text{Guanidine} \xrightarrow{\text{Triethylamine}} 2\text{-Phenoxymethyl-4-oxoquinazolin-3(4H)-carboxamidine}$$

Key observations:

• Temperature sensitivity : Reactions at 80°C yield 88% product vs. 46% at 25°C .

• By-products : Unreacted starting material (<12%) and hydrolyzed diethylglycine (<7%) .

Alkylation with Haloacetates

Electrophilic alkylation occurs at the quinazolinone nitrogen. Chloroacetyl chloride in DMF at 25°C produces N-chloroacetamide derivatives:

Reagent	Solvent	Time	Product Structure	Yield	Source
Chloroacetyl chloride	DMF	24 h	3-Chloroacetamide-quinazolinone	72%
Chloropropionyl chloride	DMF	24 h	3-Chloropropionamide derivative	68%

Reaction efficiency depends on steric hindrance from the 2-methyl-3-phenyl groups.

Condensation with Aromatic Aldehydes

The secondary amine reacts with aldehydes to form Schiff bases. For example, with thiophene-2-carboxaldehyde in ethanol:

\text{Compound} + \text{Thiophene-2-carboxaldehyde} \rightarrow \text{Schiff base adduct} \quad (\text{Yield: 81%})[8]

Key applications :

• Precursors for antimicrobial 1,3,4-oxadiazole derivatives .

• Improved solubility in polar aprotic solvents (DMF, DMSO) .

Hydrolysis Under Acidic Conditions

The hydrochloride hydrate form undergoes hydrolysis in aqueous HCl (1M, 60°C):

Condition	Major Product	By-Products	Source
1M HCl, 6 h	2-Methyl-3-phenylquinazolinone	Diethylglycine (quant.)

Hydrolysis rates correlate with temperature (k = 0.18 h⁻¹ at 60°C vs. 0.05 h⁻¹ at 25°C).

Photochemical Reactivity

UV irradiation (254 nm) in methanol induces:

• C–N bond cleavage at the diethylglycyl group (Φ = 0.33).

• Quinazolinone ring oxidation to form 4-hydroxyquinazoline derivatives (15% yield).

Metal Coordination

The compound acts as a bidentate ligand for transition metals:

Metal Salt	Reaction Medium	Complex Structure	Stability Constant (log K)	Source
Cu(II) chloride	Ethanol/water	[Cu(quinazolinone)₂Cl₂]·2H₂O	8.9 ± 0.2
Ni(II) nitrate	Methanol	[Ni(quinazolinone)(NO₃)₂]	7.4 ± 0.3

Coordination occurs via the quinazolinone carbonyl and diethylglycyl amine.

Comparison with Similar Compounds

Key Observations:

• Substituent Impact on Solubility: The HCl hydrate in the target compound and sulfonamide in enhance aqueous solubility, whereas non-polar groups (e.g., tetralin in ) reduce it.
• Bioactivity Trends : Thione () and triazole () groups correlate with antimicrobial activity, while sulfonamides () and fluorophenyl () are linked to CNS or anticancer effects.

Comparison with Other Derivatives :

• Altanserin : Uses Grignard reagents for piperidinyl substitution .
• Sulfonamide Derivatives : Require sulfonation at N1 .
• Thione Analogs : Synthesized via thiourea cyclization .

Pharmacokinetic and ADME Profiles

• Target Compound : Predicted moderate logP (~2.5–3.5) due to diethylglycyl and HCl hydrate, suggesting balanced absorption and CNS penetration.
• Altanserin : High logP (~4.0) due to fluorophenyl and piperidinyl groups, favoring CNS uptake .
• Sulfonamide Derivatives : Low logP (~1.5–2.0) with enhanced renal excretion .

Q & A

Q. What are the established synthetic routes for 1-(N,N-Diethylglycyl)-2,3-dihydro-2-methyl-3-phenyl-4(1H)-quinazolinone HCl hydrate, and how can reaction conditions be optimized?

The synthesis of quinazolinone derivatives typically involves cyclocondensation of anthranilic acid derivatives with carbonyl compounds or amines. A robust method involves reacting methyl 2-acylaminobenzoate with amine hydrochlorides in the presence of P₂O₅ and N,N-dimethylcyclohexylamine at 180°C, followed by alkaline workup and recrystallization . Key optimization parameters include:

• Temperature control : Prolonged heating above 170°C risks decomposition; use a silicone oil bath for uniform heat distribution.
• Amine selection : Diethylglycine hydrochloride introduces the N,N-diethylglycyl moiety, but stoichiometric excess (4:1 amine:substrate) ensures complete substitution .
• Purification : Sequential extraction with CH₂Cl₂ and vacuum distillation removes byproducts. Recrystallization from ethanol/water mixtures improves purity (>95% by HPLC) .

Q. Which spectroscopic techniques are critical for characterizing this compound, and how are data interpreted?

• 1H/13C NMR : Confirm the dihydroquinazolinone scaffold (δ 4.2–5.0 ppm for C2-CH₃ and C3-H), phenyl protons (δ 7.2–7.8 ppm), and diethylglycyl integration (δ 1.2–1.4 ppm for CH₃, δ 3.2–3.6 ppm for N-CH₂) .
• FT-IR : Look for C=O stretches at ~1680 cm⁻¹ (quinazolinone) and 1720 cm⁻¹ (amide) .
• Mass spectrometry : ESI-MS should show [M+H]+ with m/z corresponding to the molecular formula (C₂₂H₂₈ClN₃O₃·HCl·H₂O). Isotopic peaks confirm Cl presence .

Advanced Research Questions

Q. How can hydrogen bonding patterns in the crystal lattice influence physicochemical properties, and what methodologies map these interactions?

Hydrogen bonding governs solubility, stability, and polymorphism. Use graph set analysis (as per Etter’s formalism) to classify motifs:

• Descriptors : Identify chains (C), rings (R), or discrete (D) bonds via X-ray crystallography. For example, N–H···O interactions between the quinazolinone carbonyl and hydrate water form R₂²(8) rings, enhancing lattice stability .
• SHELX refinement : SHELXL refines H-bond geometries (d, ∠) and validates thermal displacement parameters. Twinning or disorder in hydrate structures may require high-resolution data (d < 0.8 Å) .

Q. How should researchers design experiments to resolve contradictions in biological activity data across studies?

Discrepancies in IC₅₀ values often stem from assay conditions or impurity profiles. A systematic approach includes:

• Dose-response standardization : Use a shared reference compound (e.g., doxorubicin) across studies to calibrate activity .
• Impurity profiling : Quantify residual solvents (GC-MS) and hydrolyzed byproducts (e.g., free diethylglycine via HPLC). >98% purity is critical for reproducible results .
• Cell line validation : Test across multiple lines (e.g., MCF-7, HeLa) with controlled passage numbers and culture media .

Q. What environmental fate studies are relevant for this compound, and how are abiotic/biotic transformations modeled?

Adopt the INCHEMBIOL framework to assess:

• Hydrolysis : Incubate in buffers (pH 4–9) at 25–50°C; monitor degradation via LC-MS. The HCl hydrate form may hydrolyze faster in alkaline conditions .
• Photolysis : Expose to UV-Vis light (λ = 254–365 nm) in aqueous/organic media. Quinazolinone rings are typically UV-stable, but the diethylglycyl side chain may oxidize .
• QSAR modeling : Use logP (calculated ~2.1) and pKa (~7.4 for the tertiary amine) to predict bioaccumulation in lipid-rich tissues .

Methodological Challenges and Solutions

Q. How can researchers address low yields in the final recrystallization step?

• Solvent screening : Test binary mixtures (e.g., ethanol/water, acetone/hexane) to optimize polarity. For hydrates, avoid anhydrous solvents to prevent desolvation .
• Seeding : Introduce pure crystal seeds during cooling to induce nucleation.
• Slow evaporation : For air-stable compounds, slow solvent evaporation at 4°C yields larger, purer crystals .

Q. What strategies validate the hydrate’s stoichiometry and stability?

• TGA/DSC : Quantify water loss (25–150°C) and correlate with theoretical hydrate content (e.g., 1:1 vs. 0.5 H₂O). Endothermic peaks confirm dehydration .
• Karl Fischer titration : Measure residual water in dried samples to confirm reversibility .